Cas no 921996-07-8 (N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 921996-07-8
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6338866
• PubChem ID: 18572007
• Update Time: 2025-05-20

N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-(3,5-dimethylphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• F2322-0718
• N-(3,5-dimethylphenyl)-2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• N-(3,5-dimethylphenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• 921996-07-8
• AKOS024639312

• Inchi： 1S/C20H21N3O4S2/c1-13-8-14(2)10-15(9-13)21-19(24)11-16-12-28-20(22-16)23-29(25,26)18-6-4-17(27-3)5-7-18/h4-10,12H,11H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： HTXYPTSSKPGZLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1=NC(=CS1)CC(NC1C=C(C)C=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921996-07-8)

The compound N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921996-07-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its intricate structure featuring a thiazole core and methoxybenzenesulfonamide moiety, this compound is a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfonamide group, which is known for its bioactivity in modulating enzyme functions and receptor interactions.

In recent years, the demand for novel sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The N-(3,5-dimethylphenyl) segment of this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimal pharmacokinetic properties. Searches for "sulfonamide-based therapeutics" and "thiazole derivatives in medicine" reflect growing public and scientific curiosity.

The 4-methoxybenzenesulfonamido group in this molecule is a key structural feature that may contribute to its interaction with biological targets. Studies suggest such groups can influence COX-2 inhibition or kinase modulation, topics frequently queried in academic databases. Additionally, the compound’s acetamide linkage offers stability while allowing for further derivatization—a hot topic in "click chemistry" and "fragment-based drug discovery" discussions.

From a synthetic chemistry perspective, the preparation of CAS 921996-07-8 involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are widely explored in "green chemistry" forums, as researchers seek eco-friendly alternatives to traditional synthesis. The compound’s 1,3-thiazol-4-yl ring also positions it within the realm of heterocyclic chemistry, a field experiencing renewed interest due to its relevance in agrochemicals and materials science.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques commonly searched alongside "compound purity verification." Its potential as a small-molecule probe in biological systems makes it relevant to "chemical biology" enthusiasts. Notably, the 3,5-dimethylphenyl substituent could enable π-stacking interactions, a concept trending in "structure-activity relationship (SAR) studies."

While not yet clinically approved, N-(3,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide exemplifies how targeted molecular design addresses contemporary challenges like drug resistance and selective target engagement. Its structural complexity mirrors the industry’s shift toward highly specific modulators, a theme dominating "precision medicine" debates. As synthetic methodologies advance, this compound may serve as a scaffold for next-generation therapeutics addressing unmet medical needs.